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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Tolylacetic acid, a compound of

significant interest in various scientific and industrial fields. This document details its chemical

synonyms, physicochemical properties, synthesis protocols, and its role as a modulator of

biological pathways.

Chemical Identity and Synonyms
p-Tolylacetic acid, a substituted aromatic carboxylic acid, is known by a variety of synonyms

in chemical literature and commercial databases. A thorough understanding of these alternative

names is crucial for comprehensive literature searches and accurate identification of the

compound.
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Identifier Type Identifier Source

Systematic Name 4-Methylphenylacetic acid IUPAC

2-(p-Tolyl)acetic acid

2-(4-methylphenyl)acetic

acid[1]

Benzeneacetic acid, 4-methyl-

[1]

Trivial Name p-Tolylacetic acid

4-Tolylacetic acid

p-Methylphenylacetic acid[1]

CAS Registry Number 622-47-9 Chemical Abstracts Service

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.17 g/mol [1]

InChI Key
GXXXUZIRGXYDFP-

UHFFFAOYSA-N

Canonical SMILES
CC1=CC=C(C=C1)CC(=O)O[1

]

Physicochemical Properties
The physicochemical properties of p-Tolylacetic acid are essential for its application in

synthesis, formulation, and biological studies.
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Property Value Units Conditions

Melting Point 88 - 94 °C

Boiling Point 265 - 267 °C

pKa 4.37 25 °C

Solubility in Water 0.58 g/L 25 °C

Solubility in Ethanol 136.8 g/L 25 °C

LogP 2.1

Experimental Protocols for Synthesis
Several synthetic routes have been established for the preparation of p-Tolylacetic acid.

Below are detailed methodologies for two common approaches.

Synthesis via Willgerodt-Kindler Reaction
This reaction allows for the synthesis of aryl-substituted acetic acids from the corresponding

acetophenones. The process involves the formation of a thioamide intermediate, which is

subsequently hydrolyzed.

Materials:

p-Methylacetophenone

Sulfur

Morpholine

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

Ethanol

Diethyl ether
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Procedure:

Thioamide Formation: In a round-bottom flask equipped with a reflux condenser, combine p-

methylacetophenone (1 equivalent), sulfur (2.5 equivalents), and morpholine (3 equivalents).

Heat the mixture to reflux (approximately 130-140 °C) and maintain for 6-8 hours. The

reaction mixture will darken and become viscous.

Hydrolysis: Cool the reaction mixture to room temperature. Add a 20% aqueous solution of

sodium hydroxide.

Heat the mixture to reflux for an additional 4-6 hours to hydrolyze the intermediate

thiomorpholide.

Work-up and Isolation: Cool the reaction mixture and acidify with concentrated hydrochloric

acid to a pH of 1-2.

The crude p-Tolylacetic acid will precipitate. Collect the solid by filtration and wash with cold

water.

Purification: Recrystallize the crude product from a suitable solvent system, such as

ethanol/water, to yield pure p-Tolylacetic acid.

Synthesis from p-Methylbenzyl Cyanide
This method involves the hydrolysis of the corresponding nitrile to the carboxylic acid.

Materials:

p-Methylbenzyl cyanide

Sulfuric acid (H₂SO₄)

Water

Diethyl ether

Procedure:
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Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a mechanical

stirrer, cautiously add concentrated sulfuric acid to water to prepare a dilute solution.

Add p-methylbenzyl cyanide to the sulfuric acid solution.

Hydrolysis: Heat the mixture to reflux with vigorous stirring for 3-4 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature and pour it onto

crushed ice.

Isolation: The p-Tolylacetic acid will precipitate. Collect the solid by filtration and wash

thoroughly with cold water.

Purification: The crude product can be purified by recrystallization from water or an organic

solvent mixture.

Biological Activity and Signaling Pathways
p-Tolylacetic acid exhibits notable biological activity, particularly as an inhibitor of the epithelial

sodium channel (ENaC) and its involvement in the phenylacetic acid catabolic pathway in

microorganisms.

Inhibition of the Epithelial Sodium Channel (ENaC)
The epithelial sodium channel (ENaC) is a crucial regulator of sodium and water homeostasis

in various tissues. Its dysregulation is implicated in diseases such as cystic fibrosis and

hypertension. Small molecules that inhibit ENaC are of significant therapeutic interest. While

the precise binding site of p-Tolylacetic acid on ENaC has not been definitively elucidated, a

plausible mechanism involves its interaction with a conserved "acidic cleft" in the extracellular

domain of the channel. This acidic pocket is known to be an allosteric binding site for Na+ and

other modulators. The acidic nature of p-Tolylacetic acid suggests it may interact with this

region, inducing a conformational change that leads to channel inhibition and a reduction in

sodium influx.
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Caption: Proposed inhibitory mechanism of p-Tolylacetic acid on the Epithelial Sodium

Channel (ENaC).

Phenylacetic Acid Catabolic Pathway
In various bacteria, phenylacetic acid and its derivatives serve as carbon sources. The

catabolism of these compounds proceeds through a well-defined pathway. p-Tolylacetic acid,

as a substituted phenylacetic acid, is expected to enter a similar degradation pathway, likely

involving initial activation to its coenzyme A thioester, followed by ring modification and

eventual cleavage to enter central metabolism.
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Caption: Generalized Phenylacetic Acid (PAA) catabolic pathway, applicable to p-Tolylacetic
acid.

Experimental Workflow and Logical Relationships
The synthesis and analysis of p-Tolylacetic acid and its derivatives often follow a structured

workflow. The diagram below illustrates a typical experimental sequence from synthesis to

biological evaluation.
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Caption: A typical experimental workflow for the synthesis and biological evaluation of p-
Tolylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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